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Compound of Interest

Compound Name: Dipentyl ether

Cat. No.: B147394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and detailed handling precautions for

dipentyl ether (also known as amyl ether), a common solvent and extractant in research and

development settings. Adherence to these guidelines is essential for ensuring a safe laboratory

environment.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is the

foundation of its safe handling. The following table summarizes key quantitative data for

dipentyl ether.
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Property Value References

Molecular Formula C10H22O [1][2][3]

Molar Mass 158.28 g/mol [1][3][4]

Appearance Colorless to light yellow liquid [1]

Odor Characteristic [5]

Density 0.785 g/mL at 25°C [1][4]

Melting Point -69.2 °C [2]

Boiling Point 187-188 °C [1][4]

Flash Point 57 °C (135 °F) [1][4][6]

Vapor Pressure 0.7 hPa at 20 °C [1]

Vapor Density 5.46 [1]

Water Solubility Insoluble [1][2]

Solubility in other solvents
Miscible with alcohol and

ether; Soluble in chloroform
[1][2]

Refractive Index (n20/D) 1.412 [1][4]

Explosive Limits 2.0 - 8.0 % (V) [1]

Hazard Identification and Classification
Dipentyl ether is classified as a flammable liquid and may cause irritation to the eyes, skin,

and respiratory tract.[6] While comprehensive toxicological properties have not been fully

investigated, it is crucial to handle this chemical with caution.[6]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[4]

H302: Harmful if swallowed.
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H336: May cause drowsiness or dizziness.

Precautionary Statements:

A comprehensive list of precautionary statements can be found in Safety Data Sheets, but

some key recommendations include:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.

P261: Avoid breathing mist or vapors.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

Rinse mouth.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/doctor if you feel unwell.

Experimental Protocols for Safe Handling
The following protocols provide detailed methodologies for the safe handling of dipentyl ether
in a laboratory setting.

Personal Protective Equipment (PPE) Selection
Proper selection and use of PPE are critical to minimize exposure. The following workflow

outlines the decision-making process for selecting appropriate PPE.
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Risk Assessment

PPE Selection

Start: Handling Dipentyl Ether

Potential for Splash or Spray?

Wear Chemical Safety Goggles
(EN166 or OSHA 29 CFR 1910.133)

 No 

Add Face Shield

Adequate Ventilation Available?

Use a NIOSH-approved Respirator
(if outside a fume hood or with poor ventilation)

 No 

End: Proceed with Handling Yes 

Wear Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

Wear a Lab Coat or
Chemical-Resistant Apron

Proceed with Caution

Click to download full resolution via product page

Caption: PPE Selection Workflow for Dipentyl Ether.

Methodology:

Eye and Face Protection: Always wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[6] If there is a splash potential, a face shield should be worn in

addition to goggles.[7][8]

Skin Protection: Wear appropriate chemical-resistant gloves to prevent skin exposure.[6]

Nitrile or butyl rubber gloves are generally recommended.[8][9] A lab coat or a chemical-

resistant apron should also be worn.[8]
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Respiratory Protection: Use with adequate ventilation.[6] If working outside of a fume hood or

if vapors may be generated, a NIOSH-approved respirator should be used in accordance

with OSHA respirator regulations found in 29 CFR 1910.134.[6][8]

Storage and Handling Procedures
Proper storage and handling are crucial to prevent accidents and maintain the chemical's

stability.

Methodology:

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[6]

Keep the container tightly sealed.[6][10] Store below +30°C.[1] Keep away from heat, sparks,

and flame.[6] On long-term storage, substances with similar functional groups can form

explosive peroxides.[6]

Handling: Use only in well-ventilated areas, preferably within a chemical fume hood.[10]

Ensure good ventilation/exhaustion at the workplace.[10] Use spark-proof tools and

explosion-proof equipment.[6] Avoid contact with eyes, skin, and clothing.[6] Do not breathe

vapor or mist.[6] Fumes are heavier than air and can accumulate at floor level.[10]

Spill and Emergency Procedures
In the event of a spill or exposure, a clear and practiced emergency plan is essential.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/64655.pdf
https://pim-resources.coleparmer.com/sds/64655.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_5_Furandione_3_pentyl.pdf
https://pim-resources.coleparmer.com/sds/64655.pdf
https://pim-resources.coleparmer.com/sds/64655.pdf
https://www.itwreagents.com/download_file/sds/132770/us/sds_132770_en.pdf
https://www.chembk.com/en/chem/Di-n-pentyl%20ether
https://pim-resources.coleparmer.com/sds/64655.pdf
https://pim-resources.coleparmer.com/sds/64655.pdf
https://www.itwreagents.com/download_file/sds/132770/us/sds_132770_en.pdf
https://www.itwreagents.com/download_file/sds/132770/us/sds_132770_en.pdf
https://pim-resources.coleparmer.com/sds/64655.pdf
https://pim-resources.coleparmer.com/sds/64655.pdf
https://pim-resources.coleparmer.com/sds/64655.pdf
https://www.itwreagents.com/download_file/sds/132770/us/sds_132770_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dipentyl Ether Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size

Small Spill

 Minor 

Large Spill

 Major 

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed) Contact Emergency Services / EHS

Absorb with Inert Material
(e.g., vermiculite, sand)

Collect into a suitable container
using spark-proof tools

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Dipentyl Ether Spill Response Flowchart.
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Methodology:

Spill Cleanup:

For small spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place

in a suitable container for disposal.[6]

Use spark-proof tools and provide ventilation.[6]

Avoid runoff into storm sewers and ditches.[6]

For large spills, evacuate the area and contact emergency services.

First Aid Measures:

Eyes: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper

and lower eyelids. Get medical aid.[6]

Skin: Get medical aid. Flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and give 2-4 cupfuls of milk or water. Get medical aid.[6]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.[6]

Incompatibilities and Stability
Chemical Stability: Stable under recommended storage conditions.[1] However, on long-term

storage, it may form explosive peroxides.[6]

Incompatible Materials: Incompatible with strong oxidizing agents.[1][6]

Conditions to Avoid: Heat, flames, sparks, ignition sources, and exposure to air.[6][11]

By adhering to the information and protocols outlined in this guide, researchers, scientists, and

drug development professionals can significantly mitigate the risks associated with the handling
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and use of dipentyl ether, fostering a safer and more productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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